Cas no 17882-43-8 (Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-)
17882-43-8 structure
Product Name:Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-
CAS No:17882-43-8
Molecular Formula:C10H16O
Molecular Weight:152.23344
CID:1366689
PubChem ID:10534862
Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)- Properties
Names and Identifiers
-
- Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)-
- SCHEMBL17067705
- (-)-Isopulegone
- Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S-trans)-
- Isopulegone, (-)-
- EN300-6479877
- UNII-AHQ6120987
- 29606-79-9
- DTXSID101318152
- Q27273928
- (2S,5R)-5-METHYL-2-(PROP-1-EN-2-YL)CYCLOHEXAN-1-ONE
- Isopulegone
- 2-Isopropenyl-5-methylcyclohexanone #
- AKOS040735537
- AHQ6120987
- NS00051903
- EN300-6479323
- p-Menth-8-en-3-one, (1R,4S)-(-)-
- RMIANEGNSBUGDJ-BDAKNGLRSA-N
- 17882-43-8
- rac-(2R,5S)-5-methyl-2-(prop-1-en-2-yl)cyclohexan-1-one
- (-)isopulegone
- (2S,5R)-5-methyl-2-prop-1-en-2-ylcyclohexan-1-one
-
- InChIKey： RMIANEGNSBUGDJ-BDAKNGLRSA-N
- Inchi： InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h8-9H,1,4-6H2,2-3H3/t8-,9+/m1/s1
- SMILES： CC1CCC(C(=O)C1)C(=C)C
Computed Properties
- Exact Mass: 152.12018
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 152.120115130g/mol
- Heavy Atom Count: 11
- Complexity: 181
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01V6CS-50mg |
(-)-Isopulegone |
17882-43-8 | 95% | 50mg |
$332.00 | ||
| Aaron | AR01V6L4-50mg |
(-)-Isopulegone |
17882-43-8 | 95% | 50mg |
$336.00 | 2025-02-12 | |
| Enamine | EN300-6479323-0.05g |
(2S,5R)-5-methyl-2-(prop-1-en-2-yl)cyclohexan-1-one |
17882-43-8 | 95% | 0.05g |
$226.0 | 2023-07-04 |
Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)- Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:17882-43-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Cyclohexanone, 5-methyl-2-(1-methylethenyl)-, (2S,5R)- Related Literature
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Rebecca Roddan,Eve M. Carter,Benjamin Thair,Helen C. Hailes Nat. Prod. Rep. 2022 39 1375
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Armin Bauer,Mark Br?nstrup Nat. Prod. Rep. 2014 31 35
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Ganesh Pandey,Priyanka A. Adate,Vedavati G. Puranik Org. Biomol. Chem. 2012 10 8260
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George Armand Robert Kon J. Chem. Soc. 1931 248
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7. CCCXLIII.—The chemistry of the three-carbon system. Part XV. Pulegone and isopulegoneWilfred Eynon Hugh,George Armand Robert Kon,Reginald Patrick Linstead J. Chem. Soc. 1927 2585
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8. 127. Catalytic influences in three-carbon tautomerism. Part III. A review of possible mechanisms, and further examination of catalysis by alkoxidesR. P. Linstead,E. G. Noble J. Chem. Soc. 1934 610
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Helen S. Toogood,Nigel S. Scrutton Catal. Sci. Technol. 2013 3 2182
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10. CCCCXVII.—The chemistry of the three-carbon system. Part X. The mobility of some cyclic ketonesGeorge Armand Robert Kon,John Henry Nutland J. Chem. Soc. 1926 129 3101
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